Cas no 2840-51-9 (2-Methyl-9H-fluoren-9-one)
2-Methyl-9H-fluoren-9-one is a fluorenone derivative characterized by the presence of a methyl group at the 2-position of the fluorenone core structure. This compound is of interest in organic synthesis and materials science due to its rigid aromatic framework and electron-accepting properties. It serves as a versatile intermediate in the preparation of functionalized polycyclic aromatic hydrocarbons (PAHs) and conjugated systems for optoelectronic applications. The methyl substitution enhances solubility in common organic solvents, facilitating its incorporation into polymeric or small-molecule architectures. Its well-defined molecular structure and stability make it suitable for studies in photophysics, charge transport, and as a building block for advanced materials.
2-Methyl-9H-fluoren-9-one structure
Product Name:2-Methyl-9H-fluoren-9-one
CAS No:2840-51-9
MF:C14H10O
MW:194.228603839874
MDL:MFCD01151943
CID:259599
PubChem ID:17824
Update Time:2025-06-30
2-Methyl-9H-fluoren-9-one Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluoren-9-one,2-methyl-
- 2-Methyl-9H-fluoren-9-one
- 2-methylfluoren-9-one
- 77468-39-4
- YC4Q582JNP
- CAA84051
- 2840-51-9
- AKOS022887810
- DTXSID90951072
- AS-3200
- METHYL-9H-FLUOREN-9-ONE
- UNII-YC4Q582JNP
- 9H-Fluoren-9-one, 2-methyl-
- Fluoren-9-one, 2-methyl-
- Q27294444
- SCHEMBL354335
- AG-690/11972841
- DB-240368
-
- MDL： MFCD01151943
- Inchi： 1S/C14H10O/c1-9-6-7-11-10-4-2-3-5-12(10)14(15)13(11)8-9/h2-8H,1H3
- InChI Key： KXXOMIPLRDTZCC-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C2C=CC(C)=CC=21
Computed Properties
- Exact Mass: 194.073165
- Monoisotopic Mass: 194.073165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 359.5±12.0 °C at 760 mmHg
- Flash Point: 158.9±14.5 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-Methyl-9H-fluoren-9-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyl-9H-fluoren-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150486-5g |
2-Methyl-9h-fluoren-9-one |
2840-51-9 | 95% | 5g |
$434.30 | 2023-09-02 | |
| Alichem | A019150486-25g |
2-Methyl-9h-fluoren-9-one |
2840-51-9 | 95% | 25g |
$1535.10 | 2023-09-02 | |
| AK Scientific | AMTDA190-250mg |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 97% | 250mg |
$39 | 2025-02-18 | |
| AK Scientific | AMTDA190-1g |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 97% | 1g |
$94 | 2025-02-18 | |
| AK Scientific | AMTDA190-5g |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 97% | 5g |
$376 | 2025-02-18 | |
| abcr | AB256535-1 g |
2-Methyl-9H-fluoren-9-one, 99%; . |
2840-51-9 | 99% | 1g |
€153.00 | 2023-04-27 | |
| abcr | AB256535-5 g |
2-Methyl-9H-fluoren-9-one, 99%; . |
2840-51-9 | 99% | 5g |
€368.80 | 2023-04-27 | |
| TRC | M321793-50mg |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 50mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M321793-100mg |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 100mg |
$ 81.00 | 2023-09-07 | ||
| TRC | M321793-500mg |
2-Methyl-9H-fluoren-9-one |
2840-51-9 | 500mg |
$ 98.00 | 2023-09-07 |
2-Methyl-9H-fluoren-9-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2840-51-9)2-Methyl-9H-fluoren-9-one
Order Number:A1180975
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:45
Price ($):150.0/406.0
Email:sales@amadischem.com
2-Methyl-9H-fluoren-9-one Related Literature
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1. Natural diarylfluorene derivatives: isolation, total synthesis, and phosphodiesterase-4 inhibitionJun-Sheng Zhang,Xin Liu,Jiang Weng,Yan-Qiong Guo,Qing-Jiang Li,Abrar Ahmed,Gui-Hua Tang,Sheng Yin Org. Chem. Front. 2017 4 170
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Joydev K. Laha,Ketul V. Patel,Gurudutt Dubey,Krupal P. Jethava Org. Biomol. Chem. 2017 15 2199
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3. Substituent effects in fluoren-9-one ketyls. Part 2. The electrolytic reduction of fluoren-9-ones studied by cyclic voltammetry and electron spin resonance spectroscopyJosé M. A. Empis,Bernardo J. Herold J. Chem. Soc. Perkin Trans. 2 1986 425
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2840-51-9)2-Methyl-9H-fluoren-9-one
Purity:99%/99%
Quantity:250mg/1g
Price ($):150.0/406.0